2-(3-Chlorophenyl)-pyridine-3-carbaldehyde
Overview
Description
2-(3-Chlorophenyl)-pyridine-3-carbaldehyde, otherwise known as 2-CPPCA, is a compound that has been used in various scientific research applications for its unique properties and potential for use in various biochemical and physiological experiments. It is an organic compound with a molecular formula of C10H7ClN2O, and is a member of the pyridine family of compounds. This compound is a colorless solid that is usually synthesized through a Friedel-Crafts reaction and can be used in various applications such as drug discovery and biological research.
Scientific Research Applications
2-CPPCA has been used extensively in various scientific research applications due to its unique properties and potential for use in various biochemical and physiological experiments. This compound has been used in drug discovery, as it has been found to inhibit the activity of certain enzymes, such as cytochrome P450, which are involved in the metabolism of drugs. Additionally, this compound has been studied for its potential use in biological research, as it has been found to possess antioxidant and anti-inflammatory properties.
Mechanism of Action
The mechanism of action of 2-CPPCA is still not fully understood, however it is believed to involve the inhibition of certain enzymes, such as cytochrome P450, which are involved in the metabolism of drugs. Additionally, this compound has also been found to interact with various proteins and receptors, which may play a role in its mechanism of action.
Biochemical and Physiological Effects
2-CPPCA has been found to possess various biochemical and physiological effects, which have been studied in various scientific research applications. This compound has been found to possess antioxidant and anti-inflammatory properties, as well as the ability to inhibit the activity of certain enzymes, such as cytochrome P450. Additionally, this compound has also been found to possess anti-tumor and anti-cancer properties, as well as the ability to inhibit the growth of certain bacteria.
Advantages and Limitations for Lab Experiments
2-CPPCA has a number of advantages and limitations when used in laboratory experiments. One of the main advantages of using this compound is its ability to inhibit the activity of certain enzymes, such as cytochrome P450, which can be beneficial in drug discovery and biological research. Additionally, this compound is also relatively easy to synthesize, which makes it ideal for use in laboratory experiments. However, one of the main limitations of this compound is its potential toxicity, which can limit its use in certain experiments.
Future Directions
2-CPPCA has a great potential for use in various scientific research applications due to its unique properties and potential for use in various biochemical and physiological experiments. In the future, this compound could be used to develop new drugs and therapies, as well as to further explore its potential for use in biological research. Additionally, further research could be conducted to further understand its mechanism of action and to identify any potential side effects. Additionally, this compound could also be used to develop new methods for synthesizing other compounds for use in various scientific applications.
properties
IUPAC Name |
2-(3-chlorophenyl)pyridine-3-carbaldehyde |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H8ClNO/c13-11-5-1-3-9(7-11)12-10(8-15)4-2-6-14-12/h1-8H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GVAYFRMGRPYAHF-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)Cl)C2=C(C=CC=N2)C=O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H8ClNO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
217.65 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(3-Chlorophenyl)-pyridine-3-carbaldehyde | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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